N-(2-chlorophenyl)-2-[[3-(2-fluoro-5-methylphenyl)-6-(4-methylphenyl)-7-oxo-2-sulfanylidene-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl]acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[[3-(2-fluoro-5-methylphenyl)-6-(4-methylphenyl)-7-oxo-2-sulfanylidene-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H20ClFN4O2S3/c1-15-7-10-17(11-8-15)32-25(35)23-24(33(27(36)38-23)21-13-16(2)9-12-19(21)29)31-26(32)37-14-22(34)30-20-6-4-3-5-18(20)28/h3-13H,14H2,1-2H3,(H,30,34)
• InChI Key: KDPAYFNABVVOSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC(=O)NC4=CC=CC=C4Cl)N(C(=S)S3)C5=C(C=CC(=C5)C)F
• Molecular Formula: C27H20ClFN4O2S3
• Molecular Weight: 583.1 g/mol

Description

N-(2-chlorophenyl)-2-[[3-(2-fluoro-5-methylphenyl)-6-(4-methylphenyl)-7-oxo-2-sulfanylidene-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C27H20ClFN4O2S3 and its molecular weight is 583.11. The purity is usually 95%.
BenchChem offers high-quality N-(2-chlorophenyl)-2-[[3-(2-fluoro-5-methylphenyl)-6-(4-methylphenyl)-7-oxo-2-sulfanylidene-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chlorophenyl)-2-[[3-(2-fluoro-5-methylphenyl)-6-(4-methylphenyl)-7-oxo-2-sulfanylidene-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

Research has identified compounds structurally related to N-(2-chlorophenyl)-2-[[3-(2-fluoro-5-methylphenyl)-6-(4-methylphenyl)-7-oxo-2-sulfanylidene-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl]acetamide demonstrating potential antitumor activities. For example, 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives, sharing a similar complex heterocyclic structure, were synthesized and evaluated against human breast adenocarcinoma cell line MCF7. This research showed mild to moderate antitumor activity compared to doxorubicin, indicating the potential of such compounds for further investigation in cancer therapy (El-Morsy, El-Sayed, & Abulkhair, 2017).

Antimicrobial Activity

Another area of research involving similar compounds is their application as antimicrobial agents. Studies on new heterocyclic compounds containing a sulfonamido moiety, which is a feature seen in the complex structure of the specified chemical compound, have shown significant antibacterial activity. This suggests the potential of these compounds to serve as the basis for developing new antibacterial agents, highlighting the importance of such complex molecules in the fight against microbial resistance (Azab, Youssef, & El-Bordany, 2013).

Enzyme Inhibition

Compounds with structural similarities have also been investigated for their role as enzyme inhibitors. For example, novel thiazolidinone and acetidinone derivatives have been synthesized and evaluated for their antimicrobial activity, where their mechanism of action often involves the inhibition of enzymes critical for bacterial growth and replication. This enzyme inhibition property is pivotal for the development of new drugs with specific targets, reducing the risk of developing resistance (Mistry, Desai, & Intwala, 2009).